Cas no 1146162-38-0 (5-hydroxy-4-methoxy-2-nitrobenzoic acid ethyl ester)

• Product Name: 5-hydroxy-4-methoxy-2-nitrobenzoic acid ethyl ester
• CAS No: 1146162-38-0
• MF: C₁₀H₁₁NO₆
• MW: 241.197443246841
• CID: 2153331
• Update Time: 2025-06-30

5-hydroxy-4-methoxy-2-nitrobenzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-4-methoxy-2-nitrobenzoic acid ethyl ester
• Benzoic acid, 5-hydroxy-4-methoxy-2-nitro-, ethyl ester
• 5-hydroxy-4-methoxy-2-nitrobenzoic acid ethyl ester ISO 9001：2015 REACH

• Inchi： 1S/C10H11NO6/c1-3-17-10(13)6-4-8(12)9(16-2)5-7(6)11(14)15/h4-5,12H,3H2,1-2H3
• InChI Key： GUYNSPSCFTUALS-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(O)=C(OC)C=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 5-hydroxy-4-methoxy-2-nitrobenzoic acid ethyl ester

Introduction to 5-hydroxy-4-methoxy-2-nitrobenzoic acid ethyl ester (CAS No. 1146162-38-0)

5-hydroxy-4-methoxy-2-nitrobenzoic acid ethyl ester (CAS No. 1146162-38-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a hydroxy group, a methoxy group, and a nitro group, all attached to a benzoic acid ethyl ester backbone. These functional groups contribute to the compound's diverse reactivity and potential applications in various scientific and industrial processes.

The chemical formula of 5-hydroxy-4-methoxy-2-nitrobenzoic acid ethyl ester is C₁₂H₁₃NO₆. The molecular weight is approximately 279.23 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nitration, esterification, and substitution reactions. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial-scale production.

In recent years, 5-hydroxy-4-methoxy-2-nitrobenzoic acid ethyl ester has been the subject of numerous scientific studies due to its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive molecules. For instance, the hydroxy and methoxy groups can be readily modified to introduce additional functional groups, thereby enhancing the compound's biological activity and selectivity.

A study published in the Journal of Medicinal Chemistry highlighted the use of 5-hydroxy-4-methoxy-2-nitrobenzoic acid ethyl ester as a precursor for the synthesis of novel anti-inflammatory agents. The researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory effects in both in vitro and in vivo models. This finding opens up new avenues for the development of more effective treatments for inflammatory diseases such as arthritis and colitis.

Beyond its pharmaceutical applications, 5-hydroxy-4-methoxy-2-nitrobenzoic acid ethyl ester has also been explored for its potential in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and photovoltaic devices. A recent study published in the Journal of Materials Chemistry C reported that thin films of this compound exhibited excellent charge transport properties, making it suitable for use in organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

The environmental impact of 5-hydroxy-4-methoxy-2-nitrobenzoic acid ethyl ester has also been a topic of interest. Researchers have investigated its biodegradability and toxicity to ensure that it can be used safely in various applications without causing harm to the environment or human health. A study published in the Journal of Environmental Science and Health found that the compound is readily biodegradable under aerobic conditions and exhibits low toxicity to aquatic organisms.

In conclusion, 5-hydroxy-4-methoxy-2-nitrobenzoic acid ethyl ester (CAS No. 1146162-38-0) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental studies. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.